Cas no 1266214-97-4 (1-(1H-indol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1H-indol-5-yl)cyclopropan-1-amine
• CAS No: 1266214-97-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6026394
• PubChem ID: 55296051
• Update Time: 2025-06-26

1-(1H-indol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-5-yl)cyclopropan-1-amine
• Cyclopropanamine, 1-(1H-indol-5-yl)-

• Inchi： 1S/C11H12N2/c12-11(4-5-11)9-1-2-10-8(7-9)3-6-13-10/h1-3,6-7,13H,4-5,12H2
• InChI Key： IKMFIYKRNJQWMH-UHFFFAOYSA-N
• SMILES： C1(C2C=CC3=C(C=2)C=CN3)(N)CC1

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±25.0 °C(Predicted)
• pka: 17.11±0.30(Predicted)

Additional information on 1-(1H-indol-5-yl)cyclopropan-1-amine

Chemical and Biological Insights into 1-(1H-indol-5-yl)cyclopropan-1-amine (CAS No. 1266214-97-4)

1-(1H-indol-5-yl)cyclopropan-1-amine, identified by the CAS number 1266214-97-4, represents a structurally unique organic compound that has garnered attention in the fields of medicinal chemistry and biochemical research. This molecule features a fused indole ring system, a key structural motif in numerous bioactive natural products and pharmaceutical agents, coupled with a cyclopropane ring bearing an amine functionality. The combination of these elements provides a scaffold with potential for diverse chemical reactivity and biological interactions, making it a valuable candidate for drug discovery initiatives targeting complex diseases.

The indole core is renowned for its prevalence in biologically active compounds, including serotonin, tryptophan derivatives, and various alkaloids. In the context of 1-(1H-indol-5-yl)cyclopropan-1-amine, the indole moiety is substituted at the C5 position with a cyclopropylamino group, which introduces conformational rigidity to the molecule. This structural characteristic is particularly significant in pharmacology, as rigid frameworks often enhance binding affinity and selectivity toward specific protein targets while reducing off-target effects. Recent studies have highlighted how such modifications can improve drug-like properties by modulating solubility, metabolic stability, and cell permeability—factors critical to successful clinical translation.

Synthetic approaches to this compound typically involve multi-step organic reactions that capitalize on the versatility of indole chemistry. One prominent method utilizes palladium-catalyzed cross-coupling reactions to attach the cyclopropylamino group to the indole nucleus. These strategies align with modern synthetic methodologies that prioritize atom efficiency and scalability, essential for high-throughput screening processes in pharmaceutical development. Researchers have also explored alternative pathways involving cycloaddition reactions or transition-metal-free approaches to access structurally related analogs, underscoring the molecule's adaptability as a building block for combinatorial chemistry.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising interactions with G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission pathways. The cyclopropane ring, while inherently strained due to its three-membered structure, may serve as an optimal pharmacophore when positioned adjacent to aromatic systems like indoles. Computational modeling studies have revealed favorable hydrogen bonding patterns between the amine group and receptor sites, potentially explaining its ability to modulate receptor conformational changes more effectively than flexible analogs.

Recent advancements in structural biology have further illuminated the mechanistic basis of this compound's activity. X-ray crystallography data from co-crystallization experiments demonstrate that the indole-cyclopropane linkage creates a distinct binding pocket within target proteins compared to traditional benzimidazole or quinoline scaffolds. These findings are particularly relevant for developing therapies against neurodegenerative disorders where receptor specificity remains a major challenge in drug design.

The pharmacokinetic profile of 1-(1H-indol-5-y)cyclopropan-l-aminc has been evaluated using advanced ADME (Absorption, Distribution, Metabolism, Excretion) prediction tools integrated with experimental validation techniques. Results indicate enhanced intestinal absorption compared to similar compounds lacking the cyclopropyl substitution, attributed to improved lipophilicity without compromising aqueous solubility—a delicate balance crucial for effective drug delivery systems. Additionally, microsomal stability assays show reduced susceptibility to hepatic metabolism at key CYP isoforms (CYP3A4 and CYP2D6), suggesting prolonged half-life potential in vivo.

Mechanistic studies employing molecular dynamics simulations have provided deeper insights into how this compound interacts with membrane-bound proteins. The simulations reveal that the cyclopropyl group acts as both an electron-donating substituent and a steric shield at specific positions on the indole ring system. This dual functionality may explain its observed activity against multiple targets within signaling cascades associated with inflammation pathways and cellular proliferation mechanisms.

In parallel developments within synthetic methodology research teams have reported novel catalytic systems capable of introducing functional groups onto both faces of this rigid scaffold simultaneously—a breakthrough that could significantly accelerate lead optimization processes in drug discovery programs focused on this class of compounds. These advancements address longstanding challenges related to regioselectivity control during late-stage functionalization steps commonly required when developing complex pharmaceutical agents from simple precursors like indoles or cycloalkanes.

The application potential extends beyond traditional small-molecule therapeutics into emerging areas such as covalent probe development for protein interaction mapping studies using bioorthogonal chemistry techniques including click reactions or photocrosslinking methods which require precisely engineered molecular frameworks exactly like what this compound offers through its rigid yet reactive architecture combining aromaticity from indoles with strain energy from cyclopropenes making it ideal for creating irreversible inhibitors or fluorescently labeled derivatives used extensively nowadays across various branches of life sciences research especially when combined with CRISPR-based screening technologies currently revolutionizing our understanding about gene-protein relationships within living cells.

Ongoing research efforts continue exploring ways to modify peripheral positions around both rings while maintaining core functionalities responsible for observed activities thus far achieved through either direct substitution reactions or through post-synthetic derivatization strategies utilizing transition metal catalysts under mild reaction conditions ensuring high yields suitable even during early stages when only limited quantities are available but extensive testing protocols need execution before moving towards preclinical trials phases where reproducibility becomes paramount requirement alongside safety assessments conducted per ICH guidelines established internationally recognized standards guiding all aspects from initial discovery up until final regulatory approval stage necessary before any new chemical entity can reach market availability after thorough evaluation by expert panels comprising scientists from different disciplines working collaboratively throughout entire product lifecycle management cycle starting from concept generation ending at commercial production planning activities executed by dedicated teams operating within cross-functional environments typical found across modern biotechnology companies today focusing heavily on personalized medicine approaches leveraging genomic information obtained via next-generation sequencing platforms now widely adopted globally across academic institutions industry partners alike contributing significantly towards advancement made possible through collaborative research initiatives supported financially via public funding sources private investments partnerships formed between academia industry stakeholders aiming collectively achieve breakthrough innovations benefiting society at large through improved health outcomes resulting from more effective targeted treatments developed based upon deeper understanding achieved through rigorous scientific investigation methodologies applied systematically during all phases research development process following strict ethical standards ensuring patient safety remains top priority throughout entire journey from benchtop experiments leading eventually clinical application scenarios where real-world impact measured objectively through well-designed clinical trials involving appropriate sample sizes statistical analyses performed according established protocols guaranteeing reliability validity collected data used inform decision-making processes regarding further investment required scale-up manufacturing activities needed prepare regulatory submissions seeking approval national international health authorities responsible overseeing introduction new therapeutic agents ensuring they meet stringent requirements set forth protect public health interests maintain trust between medical community patients who ultimately benefit successful implementation these scientific endeavors driven passion innovation excellence demonstrated daily researchers 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healthier future generations coming ahead us now benefiting directly indirect results generated sustained commitment interdisciplinary collaboration fundamental principles guiding all aspects work performed professionals dedicated field chemical biology pharmaceutical sciences etcetera demonstrating power science technology combined create positive change world needs most urgent situations arising unpredictable circumstances requiring rapid response solutions developed efficiently thanks robust infrastructure support systems place facilitating exchange ideas materials techniques essential modern research ecosystem thriving today's academic industrial settings alike fostering environment creativity problem-solving essential drive forward discoveries shaping tomorrow's medical landscape today's rapidly evolving technological landscape demands continuous adaptation improvement existing methodologies incorporating latest innovations artificial intelligence machine learning algorithms 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